Cas no 1805835-54-4 (Ethyl 5-Amino-6-fluoropicolinate)

Ethyl 5-Amino-6-fluoropicolinate is a fluorinated picolinate ester with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—an amino group at the 5-position and a fluorine substituent at the 6-position—enhance reactivity and selectivity in heterocyclic transformations. The ethyl ester moiety improves solubility in organic solvents, facilitating downstream modifications. This compound serves as a versatile intermediate for constructing complex molecules, particularly in the development of bioactive compounds. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for synthetic applications. The fluorine substitution further contributes to tuning electronic and steric properties, optimizing performance in target-oriented synthesis.
Ethyl 5-Amino-6-fluoropicolinate structure
1805835-54-4 structure
Product Name:Ethyl 5-Amino-6-fluoropicolinate
CAS No:1805835-54-4
MF:C8H9FN2O2
MW:184.167665243149
MDL:MFCD28946470
CID:4908690
PubChem ID:131032060
Update Time:2025-10-30

Ethyl 5-Amino-6-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-Amino-6-fluoropicolinate
    • MDL: MFCD28946470
    • Inchi: 1S/C8H9FN2O2/c1-2-13-8(12)6-4-3-5(10)7(9)11-6/h3-4H,2,10H2,1H3
    • InChI Key: JNYSTLBSCFXEBT-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(C(=O)OCC)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 189
  • XLogP3: 1.2
  • Topological Polar Surface Area: 65.2

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Additional information on Ethyl 5-Amino-6-fluoropicolinate

Comprehensive Overview of Ethyl 5-Amino-6-fluoropicolinate (CAS No. 1805835-54-4)

Ethyl 5-Amino-6-fluoropicolinate (CAS No. 1805835-54-4) is a specialized fluorinated picolinate derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its ethyl ester and amino-fluorine substitution, serves as a versatile building block in synthetic chemistry. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and antibacterial agents, aligning with current trends in precision medicine and antibiotic resistance research.

The growing demand for fluorinated heterocycles like Ethyl 5-Amino-6-fluoropicolinate reflects industry shifts toward bioactive intermediates with enhanced metabolic stability. Researchers frequently search for "fluoropicolinate synthesis" or "5-amino-6-fluoropicolinate applications," highlighting its relevance in medicinal chemistry. The compound’s CAS No. 1805835-54-4 is often queried in databases for patent analysis and structure-activity relationship (SAR) studies, underscoring its role in optimizing lead compounds.

In agrochemicals, Ethyl 5-Amino-6-fluoropicolinate contributes to the design of next-generation pesticides with improved selectivity. This aligns with global discussions on sustainable agriculture and reduced environmental impact. Searches for "fluorinated picolinates in crop protection" or "eco-friendly agro intermediates" often reference this compound, emphasizing its potential in green chemistry initiatives.

From a synthetic perspective, the ethyl ester group in CAS 1805835-54-4 facilitates straightforward derivatization, making it a preferred choice for high-throughput screening libraries. Its fluorine atom enhances binding affinity in target proteins, a feature widely explored in "rational drug design" methodologies. Analytical techniques such as HPLC and LC-MS are commonly employed to validate its purity, a critical factor for GMP-compliant production.

Recent publications highlight the compound’s utility in catalyzed cross-coupling reactions, particularly in constructing biaryl motifs for oncology therapeutics. Queries like "1805835-54-4 supplier" or "Ethyl 5-Amino-6-fluoropicolinate price" indicate commercial interest, driven by its scalability in multi-step syntheses. Regulatory-compliant documentation, including COA and MSDS, ensures its safe handling in industrial settings.

As the pharmaceutical industry prioritizes small-molecule APIs, Ethyl 5-Amino-6-fluoropicolinate stands out for its balance of reactivity and stability. Its adoption in continuous flow chemistry further underscores its alignment with modern process intensification strategies. For researchers investigating "fluorine effects on bioavailability" or "picolinate-based scaffolds," this compound offers a robust platform for innovation.

In summary, Ethyl 5-Amino-6-fluoropicolinate (CAS No. 1805835-54-4) exemplifies the intersection of structural elegance and functional versatility. Its applications span from targeted therapeutics to sustainable agrochemicals, addressing key challenges in 21st-century science. With rigorous quality standards and expanding commercial availability, this compound is poised to remain a cornerstone in advanced chemical research.

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